Cas no 928211-42-1 (HO-Peg21-OH)

HO-PEG21-OH is a linear polyethylene glycol (PEG) derivative featuring hydroxyl (-OH) termini at both ends of a 21-unit PEG chain. This hydrophilic polymer is widely utilized in bioconjugation, drug delivery, and surface modification due to its excellent solubility, biocompatibility, and low immunogenicity. The symmetrical diol structure enables straightforward functionalization for crosslinking or further chemical modifications. Its high molecular weight (approximately 1,000 g/mol) enhances stability and reduces renal clearance, making it suitable for prolonging circulation time in therapeutic applications. HO-PEG21-OH is particularly valuable in creating PEGylated biomolecules, hydrogels, and nanocarriers, where controlled spacing and solubility are critical. The product is typically characterized by narrow polydispersity and high purity.
HO-Peg21-OH structure
HO-Peg21-OH structure
Product Name:HO-Peg21-OH
CAS No:928211-42-1
MF:C42H86O22
MW:943.119057178497
CID:3032141
PubChem ID:14619693
Update Time:2025-11-01

HO-Peg21-OH Chemical and Physical Properties

Names and Identifiers

    • 二十一甘醇
    • PEG22
    • HO-Peg21-OH
    • 928211-42-1
    • 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
    • 3,6,9,12,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57,60-icosaoxadohexacontane-1,62-diol
    • HY-141237
    • BP-23111
    • AKOS040741841
    • CS-0115037
    • MS-31759
    • NS00076616
    • DTXSID001025023
    • C70462
    • DA-54065
    • Inchi: 1S/C42H86O22/c43-1-3-45-5-7-47-9-11-49-13-15-51-17-19-53-21-23-55-25-27-57-29-31-59-33-35-61-37-39-63-41-42-64-40-38-62-36-34-60-32-30-58-28-26-56-24-22-54-20-18-52-16-14-50-12-10-48-8-6-46-4-2-44/h43-44H,1-42H2
    • InChI Key: HZYUNBJZCPLWPR-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCO)CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO

Computed Properties

  • Exact Mass: 942.56107437g/mol
  • Monoisotopic Mass: 942.56107437g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 22
  • Heavy Atom Count: 64
  • Rotatable Bond Count: 61
  • Complexity: 736
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.1
  • Topological Polar Surface Area: 225

HO-Peg21-OH Pricemore >>

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HO-Peg21-OH Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  2 h, 23 °C
Reference
Dependence of Effective Molarity on Linker Length for an Intramolecular Protein-Ligand System
Krishnamurthy, Vijay M.; Semetey, Vincent; Bracher, Paul J.; Shen, Nan; Whitesides, George M., Journal of the American Chemical Society, 2007, 129(5), 1312-1320

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ;  12 h, rt
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  12 h, rt
Reference
Preparation of amphiphilic compounds containing nitrogen rings, and surfactant compositions containing them
, Korea, , ,

HO-Peg21-OH Raw materials

HO-Peg21-OH Preparation Products

Additional information on HO-Peg21-OH

Comprehensive Overview of HO-PEG21-OH (CAS No. 928211-42-1): Properties, Applications, and Industry Trends

HO-PEG21-OH (CAS No. 928211-42-1) is a high-purity polyethylene glycol (PEG) derivative widely utilized in pharmaceuticals, biotechnology, and material science. This hydroxyl-terminated PEG compound features 21 ethylene oxide units, offering unique solubility, biocompatibility, and tunable reactivity. Its molecular structure (PEG2100) bridges the gap between short-chain PEGs and larger polymers, making it ideal for drug conjugation, hydrogel formation, and surface modification.

Recent advancements in nanomedicine and targeted drug delivery have driven demand for HO-PEG21-OH. Researchers highlight its role in improving pharmacokinetics by reducing immunogenicity and extending circulation time—a critical factor for mRNA therapeutics and ADC (antibody-drug conjugate) development. The compound’s water solubility and low toxicity align with the FDA’s push for safer excipients, as seen in its inclusion in COVID-19 vaccine formulations.

From a synthetic perspective, HO-PEG21-OH serves as a versatile building block for bifunctional linkers. Its terminal hydroxyl groups enable click chemistry modifications, such as azide-alkyne cycloadditions, meeting the needs of bioconjugation applications. Industry reports indicate growing adoption in 3D bioprinting due to its ability to form crosslinked networks with controlled degradation rates.

Environmental considerations further elevate HO-PEG21-OH’s profile. Unlike traditional solvents, it exhibits biodegradability under OECD 301 standards, addressing concerns about microplastic pollution. Manufacturers now emphasize green chemistry synthesis routes, reducing residual monomers—a response to tightening EU REACH regulations.

Quality benchmarks for CAS 928211-42-1 require stringent control of polydispersity index (PDI) (<1.05) and end-group functionality (>95%). Analytical techniques like MALDI-TOF MS and NMR are essential for verification. Leading suppliers provide GMP-grade batches with certificates detailing heavy metal limits and residual solvent profiles.

Emerging applications include wearable biosensors, where HO-PEG21-OH enhances electrode biocompatibility, and CRISPR delivery systems that leverage its steric stabilization properties. Market projections suggest 12% CAGR growth through 2030, fueled by demand in precision medicine and theranostics.

For formulation scientists, key considerations include PEGylation efficiency optimization and storage stability (recommended -20°C under argon). Recent studies published in Biomaterials demonstrate improved tumor penetration when using HO-PEG21-OH-modified nanoparticles, highlighting its potential in cancer immunotherapy.

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